[2-[(6R,8S,9R,10S,11S,13S,14S,16R,17R)-9-Fluoro-6,11,17-trihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
[2-[(6R,8S,9R,10S,11S,13S,14S,16R,17R)-9-Fluoro-6,11,17-trihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
Brand Name:
Vulcanchem
CAS No.:
72559-77-4
VCID:
VC0134672
InChI:
InChI=1S/C24H31FO7/c1-12-7-15-16-9-18(28)17-8-14(27)5-6-21(17,3)23(16,25)19(29)10-22(15,4)24(12,31)20(30)11-32-13(2)26/h5-6,8,12,15-16,18-19,28-29,31H,7,9-11H2,1-4H3/t12-,15+,16+,18-,19+,21+,22+,23+,24+/m1/s1
SMILES:
CC1CC2C3CC(C4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)COC(=O)C)O)C)O)F)C)O
Molecular Formula:
C24H31FO7
Molecular Weight:
450.5 g/mol
[2-[(6R,8S,9R,10S,11S,13S,14S,16R,17R)-9-Fluoro-6,11,17-trihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
CAS No.: 72559-77-4
Reference Standards
VCID: VC0134672
Molecular Formula: C24H31FO7
Molecular Weight: 450.5 g/mol
![[2-[(6R,8S,9R,10S,11S,13S,14S,16R,17R)-9-Fluoro-6,11,17-trihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate - 72559-77-4](/images/no_structure.jpg)
| CAS No. | 72559-77-4 |
|---|---|
| Product Name | [2-[(6R,8S,9R,10S,11S,13S,14S,16R,17R)-9-Fluoro-6,11,17-trihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate |
| Molecular Formula | C24H31FO7 |
| Molecular Weight | 450.5 g/mol |
| IUPAC Name | [2-[(6R,8S,9R,10S,11S,13S,14S,16R,17R)-9-fluoro-6,11,17-trihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate |
| Standard InChI | InChI=1S/C24H31FO7/c1-12-7-15-16-9-18(28)17-8-14(27)5-6-21(17,3)23(16,25)19(29)10-22(15,4)24(12,31)20(30)11-32-13(2)26/h5-6,8,12,15-16,18-19,28-29,31H,7,9-11H2,1-4H3/t12-,15+,16+,18-,19+,21+,22+,23+,24+/m1/s1 |
| Standard InChIKey | JRWHYZMBJNXZOF-VRCYOTQUSA-N |
| Isomeric SMILES | C[C@@H]1C[C@H]2[C@@H]3C[C@H](C4=CC(=O)C=C[C@@]4([C@]3([C@H](C[C@@]2([C@]1(C(=O)COC(=O)C)O)C)O)F)C)O |
| SMILES | CC1CC2C3CC(C4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)COC(=O)C)O)C)O)F)C)O |
| Canonical SMILES | CC1CC2C3CC(C4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)COC(=O)C)O)C)O)F)C)O |
| Synonyms | (6β,11β,16α)-21-(Acetyloxy)-9-fluoro-6,11,17-trihydroxy-16-methyl-pregna-1,4-diene-3,20-dione; |
| PubChem Compound | 22810932 |
| Last Modified | Nov 11 2021 |
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